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molecular formula C13H17NO2 B8534824 N-Methyl-N-benzyl-4-oxopentanamide

N-Methyl-N-benzyl-4-oxopentanamide

Cat. No. B8534824
M. Wt: 219.28 g/mol
InChI Key: AAXPKSGIXSHIKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05827881

Procedure details

A! Starting from 10 g (0.086 mole) of levulinic acid, 11.8 ml (0.086 mole) of triethylamine, 11.2 ml (0.086 mole) of isobutyl chloroformate and 13.3 ml (0.103 mole) of N-methyl-benzylamine in 200 ml of acetone, and following the procedure of Example 6,B!, there were obtained 16.7 g (yield: 88%) of N-benzyl-N-methyl-4-oxo-pentanamide.
Name
levulinic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
11.8 mL
Type
reactant
Reaction Step Two
Name
isobutyl chloroformate
Quantity
11.2 mL
Type
reactant
Reaction Step Three
Name
N-methyl-benzylamine
Quantity
13.3 mL
Type
reactant
Reaction Step Four
Name
acetone
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
N-benzyl-N-methyl-4-oxo-pentanamide
Yield
88%

Identifiers

REACTION_CXSMILES
[C:1]([OH:8])(=O)[CH2:2][CH2:3][C:4]([CH3:6])=[O:5].C(N(CC)CC)C.ClC(OCC(C)C)=O.[CH3:24][NH:25][CH2:26][C:27]1[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1>CC(C)=O>[CH2:26]([N:25]([CH3:24])[C:1](=[O:8])[CH2:2][CH2:3][C:4](=[O:5])[CH3:6])[C:27]1[CH:32]=[CH:31][CH:30]=[CH:29][CH:28]=1

Inputs

Step One
Name
levulinic acid
Quantity
10 g
Type
reactant
Smiles
C(CCC(=O)C)(=O)O
Step Two
Name
triethylamine
Quantity
11.8 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
isobutyl chloroformate
Quantity
11.2 mL
Type
reactant
Smiles
ClC(=O)OCC(C)C
Step Four
Name
N-methyl-benzylamine
Quantity
13.3 mL
Type
reactant
Smiles
CNCC1=CC=CC=C1
Step Five
Name
acetone
Quantity
200 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-benzyl-N-methyl-4-oxo-pentanamide
Type
product
Smiles
C(C1=CC=CC=C1)N(C(CCC(C)=O)=O)C
Measurements
Type Value Analysis
AMOUNT: MASS 16.7 g
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 88.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.